Cas no 110590-84-6 (2,9-Di(tridecan-7-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone)

• Product Name: 2,9-Di(tridecan-7-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone
• CAS No: 110590-84-6
• MF: C₅₀H₆₂N₂O₄
• MW: 755.038294315338
• MDL: MFCD08702668
• CID: 136703
• PubChem ID: 11456950
• Update Time: 2025-07-31

2,9-Di(tridecan-7-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone Chemical and Physical Properties

Names and Identifiers

• 2,9-Di(tridecan-7-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone
• 2,9-bis-(1-hexylheptyl)anthra[2,1,9-def ,6,5,10-d'e'f']diisoquinoline-1,3,8,10-tetraone
• 2,9-DI(TRIDEC-7-YL)-ANTHRA2,1,9-DEF:6,5,10-D'E'F'DIISOQUINOLINE-1,3,8,10-TETRONE
• Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-bis(1-hexylheptyl)-
• N,N'-BIS(1-HEXYLHEPTYL)-PERYLENE-3,4:9,10-BIS-(DICARBOXIMIDE)
• 1,9-bis(1-hexylheptyl)anthra[2,1,9-def,6,5,10-d'e'f']diisoquinoline-1,3,8,10-tetraone
• 2,9-bis(1-hexylheptyl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10-tetrone
• N-(1-hexylheptyl)perylene-3,
• YSCH0079
• BS-49166
• 7,18-Di(tridecan-7-yl)-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone
• N,N'-Bis(1-hexylheptyl)-perylene-3,4:9,10-bis-(dicarboximide), >=98.0% (TLC)
• AKOS015911860
• CS-0187871
• SCHEMBL308099
• DTXSID60466406
• 2,9-Di(tridecan-7-yl)isoquinolino[4',5',6':6,5,10]anthra[2,1,9-def]isoquinoline-1,3,8,10(2H,9H)-tetrone
• 110590-84-6
• E75878
• N,N'-BIS(1-HEXYLHEPTYL)-PERYLENE-3,4
• 7,18-BIS(TRIDECAN-7-YL)-7,18-DIAZAHEPTACYCLO[14.6.2.2(2),?.0(3),(1)(2).0?,?.0(1)(3),(2)(3).0(2)?,(2)?]HEXACOSA-1(23),2,4,9,11,13,15,20(24),21,25-DECAENE-6,8,17,19-TETRONE

• MDL： MFCD08702668
• Inchi： 1S/C50H62N2O4/c1-5-9-13-17-21-33(22-18-14-10-6-2)51-47(53)39-29-25-35-37-27-31-41-46-42(32-28-38(44(37)46)36-26-30-40(48(51)54)45(39)43(35)36)50(56)52(49(41)55)34(23-19-15-11-7-3)24-20-16-12-8-4/h25-34H,5-24H2,1-4H3
• InChI Key： NJEZHCHNQGICLU-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C3C4C=CC5C(N(C(C6=CC=C(C7C=CC(C(N1C(CCCCCC)CCCCCC)=O)=C2C3=7)C=4C=56)=O)C(CCCCCC)CCCCCC)=O

Computed Properties

• Exact Mass: 754.47100
• Monoisotopic Mass: 754.47095846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 56
• Rotatable Bond Count: 22
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.3
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 78.14000
• LogP: 12.92680

2,9-Di(tridecan-7-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on 2,9-Di(tridecan-7-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone

Introduction to 2,9-Di(tridecan-7-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone (CAS No. 110590-84-6)

2,9-Di(tridecan-7-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone, with the CAS number 110590-84-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of anthraquinones and diisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various biomedical studies.

The molecular structure of 2,9-Di(tridecan-7-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone is characterized by a central anthraquinone core with two diisoquinoline moieties attached at positions 2 and 9. The tridecan-7-yl substituents add significant hydrophobicity to the molecule, which can influence its solubility and cellular uptake properties. These structural elements contribute to the compound's ability to interact with various biological targets and pathways.

Recent studies have highlighted the potential of 2,9-Di(tridecan-7-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone in several therapeutic areas. One of the most notable applications is in cancer research. The compound has been shown to exhibit potent antiproliferative effects against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis through the activation of caspase pathways and the modulation of mitochondrial function. Additionally, it has been found to inhibit angiogenesis by targeting key signaling molecules involved in vascular endothelial growth factor (VEGF) signaling.

In addition to its antitumor properties, 2,9-Di(tridecan-7-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone has also shown promise in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated its ability to protect neurons from oxidative stress and to modulate microglial activation. These findings suggest that the compound may have neuroprotective effects and could be a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2,9-Di(tridecan-7-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone have been extensively studied to optimize its use in therapeutic settings. Research has shown that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The metabolism of the compound is primarily mediated by cytochrome P450 enzymes in the liver. Studies have also indicated that it has a moderate half-life in vivo and can be effectively eliminated from the body without significant accumulation.

To further enhance its therapeutic potential and reduce side effects, 2，9-Di(tridecan-7-yl)anthra[2，1，9-def:6，5，10-d'e'f']diisoquinoline-1，3，8，10(2H，9H)-tetraone has been formulated into various drug delivery systems. Nanoparticle-based formulations have been particularly successful in improving its solubility and stability while enhancing its targeted delivery to specific tissues or cells. These formulations have shown improved efficacy in preclinical models of cancer and neurodegenerative diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 2，9-Di(tridecan-7-yl)anthra[2，1，9-def:6，5，10-d'e'f']diisoquinoline-1，3，8，10(2H，9H)-tetraone in human subjects. Early results from phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with manageable side effects. These findings are encouraging and support further clinical development.

In conclusion, 2，9-Di(tridecan-7-yl)anthra[2，1，9-def:6，5，10-d'e'f']diisoquinoline-1，3，8，10(2H，9H)-tetraone (CAS No. 110590-84-6) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 2，9-Di(tridecan-7-yl)anthra[2，1，9-def:6，5，10-d'e'f']diisoquinoline-1，3，8，10(2H，9H)-tetraone is poised to play a significant role in advancing treatments for various diseases.